Cas no 38966-30-2 (Calcium 5'-guanylate)
Calcium 5'-guanylate structure
Product Name:Calcium 5'-guanylate
CAS No:38966-30-2
MF:C10H12CaN5O8P
MW:401.282741546631
CID:293274
Update Time:2024-02-29
Calcium 5'-guanylate Chemical and Physical Properties
Names and Identifiers
-
- 5'-Guanylicacid, calcium salt (1:?)
- calcium,[(2R,3S,4R,5R)-5-(2-amino-6-oxo-3H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphate
- 5'-Guanylicacid, calcium salt (9CI)
- Calcium guanylate
- 5'-Guanylic acid calcium salt
- Calcium 5'-guanylate
- 8DB3O97A3G
- 5'-Guanylic acid, calcium salt
- 5'-Guanylic acid, calcium salt (1:1)
- C10H12CaN5O8P
- Calcium 5'-O-phosphonatoguanosine
- R840
- Q5018832
- Q27270220
-
- Inchi: 1S/C10H14N5O8P.Ca/c11-10-13-7-4(8(18)14-10)12-2-15(7)9-6(17)5(16)3(23-9)1-22-24(19,20)21;/h2-3,5-6,9,16-17H,1H2,(H2,19,20,21)(H3,11,13,14,18);/q;+2/p-2/t3-,5-,6-,9-;/m1./s1
- InChI Key: KAFMRSAFJZENBN-GWTDSMLYSA-L
- SMILES: [Ca+2].P(=O)([O-])([O-])OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(NC(N)=NC2=3)=O)O1)O)O
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 586
- Topological Polar Surface Area: 207
Experimental Properties
- PSA: 222.50000
- LogP: -1.35090
Calcium 5'-guanylate Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Related Categories
- Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleoside monophosphates
- Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleotides Purine ribonucleoside monophosphates
38966-30-2 (Calcium 5'-guanylate) Related Products
- 65128-55-4(5'-Guanylic acid,monomethyl ester (9CI))
- 117-68-0(3'-Guanylic acid)
- 54684-83-2(polyguanylic acid (5') potassium salt)
- 80702-47-2(Ribotide)
- 5550-12-9(Disodium 5'-guanylate)
- 89999-10-0(Tetramethylammonium guanosine 5-monophosphate)
- 17332-09-1(3'-Guanylic acid,guanylyl-(3'®5')-(9CI))
- 110101-90-1(5'-Guanylic acid, mono(2-aminoethyl) ester (9CI))
- 22886-44-8(Guanosine, guanylyl-(2'®5')- (7CI,8CI,9CI))
- 179382-90-2(5'-Guanylic-8-t acid,diammonium salt (9CI))
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk